Cas no 40341-23-9 (2-Aminothiophene-3-carbaldehyde)

40341-23-9 structure
Product Name:2-Aminothiophene-3-carbaldehyde
CAS No:40341-23-9
Molecular Formula:C5H5NOS
Molecular Weight:127.1643
CID:1092708
PubChem ID:10261099
2-Aminothiophene-3-carbaldehyde Properties
Names and Identifiers
-
- 2-Aminothiophene-3-carbaldehyde
- 2-Amino-3-formylthiophene
- 3-Thiophenecarboxaldehyde, 2-amino-
- 40341-23-9
- AKOS006339623
- SCHEMBL134580
- DB-260693
- 2-Amino-thiophene-3-carbaldehyde
- XDCLULRDALXFAX-UHFFFAOYSA-N
-
- InChIKey: XDCLULRDALXFAX-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H5NOS/c6-5-4(3-7)1-2-8-5/h1-3H,6H2
- SMILES: C1=CSC(=C1C=O)N
Computed Properties
- Exact Mass: 127.00918496g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 127.00918496g/mol
- Heavy Atom Count: 8
- Complexity: 96.4
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Boiling Point: 294 ºC
- Flash Point: 131 ºC
- Density: 1.369
2-Aminothiophene-3-carbaldehyde Related Literature
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V. V. Brazhkin,N. A. Nikolaev,Y. M. Shulga,Y. B. Lebed,M. V. Kondrin CrystEngComm, 2018,20, 4003-4011
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Jenifer L. Jones,S. Rebekah Burket,Adrian Hanley,Jody A. Shoemaker Anal. Methods, 2022,14, 3501-3511
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Qianqian Ge,Yazhi Liu,Zhengjin Yang,Bin Wu,Min Hu,Xiaohe Liu,Jianqiu Hou,Tongwen Xu Chem. Commun., 2016,52, 10141-10143
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Hasyiya Karimah Adli,Takashi Harada,Shuji Nakanishi,Shigeru Ikeda Phys. Chem. Chem. Phys., 2017,19, 26898-26905
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Jiasong Zhong,Wei Xu,Qingli Chen,Shuo Yuan,Zhengguo Ji,Daqin Chen Dalton Trans., 2017,46, 9959-9968
-
Liwen Wang,Cai’e Zhang,Zhiyi Su,Yikai Wang,Wenli Su,Xuyan Man,Zaifei Ma,Wenkai Zhang,Chuluo Yang J. Mater. Chem. C, 2023,11, 6971-6980
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Yufeng Zhang,Lipeng Zhang,Chun Song,Yangyuanxiang Qin,Lianyue Lu,Wei Zhu Chem. Commun., 2022,58, 2496-2499
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Anna Parus,Grzegorz Framski,Wojciech Rypniewski,Katarzyna Panasiewicz,Piotr Szulc,Kamila Myszka,Agnieszka Zgoła-Grześkowiak,Łukasz Ławniczak,Łukasz Chrzanowski New J. Chem., 2019,43, 5805-5812
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Chi-Ju Chiang,Yi-Huan Lee,Yu-Ping Lee,Guan-Ting Lin,Ming-Hao Yang,Leeyih Wang,Chih-Chen Hsieh,Chi-An Dai J. Mater. Chem. A, 2016,4, 908-919
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- 125978-95-2(EC 1.14.13.39)
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